4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• IUPAC Name: 5-[[4-(3-chlorophenoxy)piperidin-1-yl]methyl]-3-propyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H22ClN3O2/c1-2-4-16-19-17(23-20-16)12-21-9-7-14(8-10-21)22-15-6-3-5-13(18)11-15/h3,5-6,11,14H,2,4,7-10,12H2,1H3
• InChI Key: FHGCCZPRIQKOAE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2CCC(CC2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is a compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is not fully understood. However, it has been found to act as a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in various physiological processes such as learning and memory, and its dysfunction has been implicated in various diseases such as Alzheimer's disease and schizophrenia.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce the activity of the NMDA receptor, which can lead to a decrease in the release of certain neurotransmitters such as glutamate. This compound has also been found to have neuroprotective effects, which can help to prevent neuronal damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine in lab experiments is its potency and selectivity as an NMDA receptor antagonist. This compound can be used to study the function of the NMDA receptor in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are various future directions for the study of 4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine. One direction is the study of its potential therapeutic applications in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is the study of its potential as a tool for studying the function of certain receptors in the brain. Further research is also needed to fully understand the mechanism of action of this compound and its potential limitations and toxicities.

Synthesis Methods

The synthesis of 4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine has been achieved using various methods. One of the methods involves the reaction of 3-chlorophenol with 3-propyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of thionyl chloride to form 3-chlorophenyl 3-propyl-1,2,4-oxadiazole-5-carboxylate. This compound is then reacted with piperidine and formaldehyde to form this compound. Another method involves the reaction of 3-chlorophenol with 3-propyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of triethylamine and 1,1'-carbonyldiimidazole to form 3-chlorophenyl 3-propyl-1,2,4-oxadiazole-5-carboxylate. This compound is then reacted with piperidine and paraformaldehyde to form this compound.

Scientific Research Applications

4-(3-chlorophenoxy)-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperidine has been studied for its potential applications in scientific research. This compound has been found to have potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential as a tool for studying the function of certain receptors in the brain.